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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)-2-

iodobenzene

Cat. No.: B1590809 Get Quote

In-Depth Technical Guide to 1-
(Dimethoxymethyl)-2-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Dimethoxymethyl)-2-
iodobenzene, a key synthetic intermediate. This document details its chemical identity,

molecular structure, physical and chemical properties, a standard experimental protocol for its

synthesis, and its applications in organic synthesis, particularly in the context of drug discovery

and development.

Chemical Identity and Molecular Structure
CAS Number: 933672-30-1

Synonyms: 2-Iodobenzaldehyde dimethyl acetal

Molecular Formula: C₉H₁₁IO₂

Molecular Weight: 278.09 g/mol

Molecular Structure:
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The molecular structure of 1-(Dimethoxymethyl)-2-iodobenzene consists of a benzene ring

substituted with an iodine atom and a dimethoxymethyl group at the ortho (1 and 2) positions,

respectively. The dimethoxymethyl group is a protected form of an aldehyde, known as a

dimethyl acetal. This protecting group strategy is crucial in multi-step organic syntheses,

preventing the highly reactive aldehyde from undergoing unwanted reactions.

Physicochemical and Spectroscopic Data
A summary of the known physical and spectroscopic properties of 1-(Dimethoxymethyl)-2-
iodobenzene is presented below. This data is essential for its handling, characterization, and

use in synthetic applications.

Property Value

Appearance Colorless to light yellow liquid

Density 1.6 ± 0.1 g/cm³

Boiling Point Not definitively reported

Melting Point Not applicable (liquid at room temperature)

Solubility Soluble in common organic solvents

¹H NMR (CDCl₃)

Peaks corresponding to aromatic, methoxy, and

acetal protons are expected. Specific shifts

would be approximately δ 7.8-7.0 (m, 4H, Ar-H),

5.5 (s, 1H, CH(OMe)₂), 3.4 (s, 6H, OCH₃).

¹³C NMR (CDCl₃)

Characteristic peaks for aromatic carbons, the

acetal carbon, and methoxy carbons are

expected.

Note: Specific boiling point and detailed, experimentally verified NMR data are not widely

available in the public literature. The NMR data provided is an estimation based on the

chemical structure.
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Synthesis of 1-(Dimethoxymethyl)-2-iodobenzene:
An Experimental Protocol
The most common method for the synthesis of 1-(Dimethoxymethyl)-2-iodobenzene is the

acid-catalyzed acetalization of 2-iodobenzaldehyde.

Reaction Scheme:

To cite this document: BenchChem. [CAS number and molecular structure of 1-
(Dimethoxymethyl)-2-iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590809#cas-number-and-molecular-structure-of-1-
dimethoxymethyl-2-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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